Cas no 1443226-01-4 ((S)-3-(4-hydroxy-phenyl)-3-(methylamino)-propanoic acid HCl)

• Product Name: (S)-3-(4-hydroxy-phenyl)-3-(methylamino)-propanoic acid HCl
• CAS No: 1443226-01-4
• MF: C₁₀H₁₄ClNO₃
• MW: 231.676062107086
• MDL: MFCD12198187
• CID: 5160455
• PubChem ID: 56971769
• Update Time: 2025-10-21

(S)-3-(4-hydroxy-phenyl)-3-(methylamino)-propanoic acid HCl Chemical and Physical Properties

Names and Identifiers

• (S)-3-(4-hydroxy-phenyl)-3-(methylamino)-propanoic acid HCl
• (S)-3-(4-hydroxy-phenyl)-3-(methylamino)-propanoic acida€￠HCl
• (3S)-3-(4-hydroxyphenyl)-3-(methylamino)propanoic acid

• MDL： MFCD12198187
• Inchi： 1S/C10H13NO3.ClH/c1-11-9(6-10(13)14)7-2-4-8(12)5-3-7;/h2-5,9,11-12H,6H2,1H3,(H,13,14);1H/t9-;/m0./s1
• InChI Key： GXXJREUQZNWBPX-FVGYRXGTSA-N
• SMILES： C(O)(=O)C[C@@H](C1=CC=C(O)C=C1)NC.[H]Cl

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 69.6Ų

Additional information on (S)-3-(4-hydroxy-phenyl)-3-(methylamino)-propanoic acid HCl

Introduction to (S)-3-(4-hydroxy-phenyl)-3-(methylamino)-propanoic acid HCl (CAS No. 1443226-01-4)

(S)-3-(4-hydroxy-phenyl)-3-(methylamino)-propanoic acid HCl, with the CAS number 1443226-01-4, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, also known as (S)-4-hydroxyphenylglycine hydrochloride, has garnered attention due to its unique structural properties and potential applications in drug development and therapeutic interventions.

The molecular structure of (S)-3-(4-hydroxy-phenyl)-3-(methylamino)-propanoic acid HCl consists of a chiral center, making it an enantiomer with specific stereochemical properties. The presence of both a hydroxyl group and an amino group in the phenyl ring region contributes to its reactivity and interaction with biological targets. This compound is particularly notable for its role as a building block in the synthesis of more complex molecules, including potential pharmacophores in drug discovery.

In recent years, there has been growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis, where compounds like (S)-3-(4-hydroxy-phenyl)-3-(methylamino)-propanoic acid HCl play a crucial role. The enantiomeric purity of this compound is essential for ensuring the efficacy and safety of drugs derived from it. Advances in synthetic methodologies have enabled the production of high-purity enantiomers, which are critical for applications in medicinal chemistry.

One of the most compelling aspects of (S)-3-(4-hydroxy-phenyl)-3-(methylamino)-propanoic acid HCl is its potential application in the development of novel therapeutic agents. Research has indicated that this compound may have utility in treating various diseases by interacting with specific biological pathways. For instance, studies have explored its role in modulating enzyme activity and protein-protein interactions, which are key mechanisms in many diseases.

The hydroxyl group in the phenyl ring of (S)-3-(4-hydroxy-phenyl)-3-(methylamino)-propanoic acid HCl allows for hydrogen bonding interactions, which can be exploited in drug design to enhance binding affinity to biological targets. Additionally, the amino group provides a site for further functionalization, enabling the creation of more complex molecules with tailored properties. These features make it a valuable intermediate in the synthesis of peptidomimetics and other bioactive molecules.

Recent studies have also highlighted the importance of stereochemistry in drug design. The (S) configuration of (S)-3-(4-hydroxy-phenyl)-3-(methylamino)-propanoic acid HCl ensures that any derivatives synthesized from it will retain this specific stereochemical arrangement, which can be crucial for their biological activity. This has led to increased interest in asymmetric synthesis techniques that can produce enantiomerically pure compounds like this one.

In conclusion, (S)-3-(4-hydroxy-phenyl)-3-(methylamino)-propanoic acid HCl (CAS No. 1443226-01-4) is a versatile and important compound in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable tool for drug discovery and development. As research continues to uncover new therapeutic targets and synthetic methodologies, compounds like this one will likely play an increasingly significant role in the next generation of pharmaceuticals.